3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline

• IUPAC Name: 3-(6-iodoimidazo[1,2-a]pyridin-2-yl)aniline
• InChI: InChI=1S/C13H10IN3/c14-10-4-5-13-16-12(8-17(13)7-10)9-2-1-3-11(15)6-9/h1-8H,15H2
• InChI Key: YZDTWKXEIVZCKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CN3C=C(C=CC3=N2)I
• Molecular Formula: C13H10IN3
• DSSTOX Substance ID: DTXSID50363132
• Molecular Weight: 335.14 g/mol
• CAS RN: 866018-05-5

Description

“3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline” is a chemical compound with the CAS Number: 866018-05-5. It has a molecular weight of 335.15 and its IUPAC name is 3-(6-iodoimidazo[1,2-a]pyridin-2-yl)aniline.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions.

Molecular Structure Analysis

The InChI code for the compound is 1S/C13H10IN3/c14-10-4-5-13-16-12(8-17(13)7-10)9-2-1-3-11(15)6-9/h1-8H,15H2. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving “3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline” are not available, similar compounds have been studied. For example, N-(pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 335.15. The compound should be stored at 4°C and protected from light.

Scientific Research Applications

• Chemodivergent Synthesis

  • Application: This compound is used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines.
  • Method: The synthesis involves different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP under mild and metal-free conditions.
  • Results: The versatile 3-bromoimidazopyridines could be further transferred to other skeletons.

• Antituberculosis Agents

  • Application: Imidazo[1,2-a]pyridine analogues, which include “3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline”, have been developed as antituberculosis agents.
  • Method: The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.
  • Results: Some examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

• Organic Syntheses and Pharmaceutical Intermediates

  • Application: This compound is used in organic syntheses and as pharmaceutical intermediates.
  • Method & Results: Specific methods and results are not provided in the source.

• Synthesis of Substituted Imidazo[1,2-a]Pyridin-3-yl-Acetic Acids

  • Application: Imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, which include “3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline”, are widely used in medicine.
  • Method & Results: Specific methods and results are not provided in the source.

• Anti-Cancer Agents

  • Application: Some compounds in the series of imidazo[1,2-a]pyridine analogues, which include “3-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline”, showed submicromolar to nanomolar inhibitory activity against multiple cancer cell lines.
  • Method & Results: Specific methods and results are not provided in the source.

• Storage and Handling
  • Application: This compound is used in various chemical reactions and needs to be stored and handled properly.
  • Method: The compound should be stored at a temperature of 4°C and protected from light.
  • Results: Proper storage and handling ensure the compound’s stability and effectiveness.

Safety And Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The compound belongs to the class of imidazo[1,2-a]pyridines, which have received great attention in recent years due to their varied medicinal applications. Therefore, future research could focus on exploring its potential applications in medicinal chemistry.